Cas no 1072952-32-9 ((4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate)

• Product Name: (4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate
• CAS No: 1072952-32-9
• MF: C₆H₇BF₃NO₃
• MW: 208.93089222908
• CID: 827954
• PubChem ID: 44717661
• Update Time: 2025-10-23

(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate Chemical and Physical Properties

Names and Identifiers

• (4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate
• [4-(trifluoromethyl)pyridin-3-yl]boronic acid,hydrate
• 4-(Trifluoromethyl)pyridine-3-boronic acid hydrate
• PC7066
• (4-(Trifluoromethyl)pyridin-3-yl)boronicacidhydrate
• 4-trifluoromethylpyridine-3-boronic acid hydrate
• AKOS015855218
• J-513936
• 4-(trifluoromethyl)pyridine-3-boronic acid hydrate, AldrichCPR
• DTXSID70660276
• CKGIYHYJVBVRFH-UHFFFAOYSA-N
• AB25754
• 1072952-32-9
• [4-(Trifluoromethyl)pyridin-3-yl]boronic acid--water (1/1)
• [4-(trifluoromethyl)pyridin-3-yl]boronic acid;hydrate
• CS-0183127

• MDL： MFCD06657909
• Inchi： 1S/C6H5BF3NO2.H2O/c8-6(9,10)4-1-2-11-3-5(4)7(12)13;/h1-3,12-13H;1H2
• InChI Key： CKGIYHYJVBVRFH-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1B(O)O)(F)F.O

Computed Properties

• Exact Mass: 209.04700
• Monoisotopic Mass: 209.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Boiling Point: 417 °C at 760 mmHg
• Flash Point: 206 °C
• PSA: 62.58000
• LogP: -0.28410

(4-(Trifluoromethyl)pyridin-3-yl)boronic acid hydrate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：